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Compound of Interest

Compound Name:

Tert-butyl 4-(3-

hydroxypropyl)piperidine-1-

carboxylate

Cat. No.: B120554 Get Quote

CAS Number: 156185-63-6

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Tert-butyl 4-(3-
hydroxypropyl)piperidine-1-carboxylate, a versatile building block in medicinal chemistry

and drug discovery. This document details its chemical and physical properties, outlines

plausible synthetic routes with detailed experimental protocols, and explores its applications,

particularly as a linker in the burgeoning field of targeted protein degradation.

Core Chemical and Physical Properties
Tert-butyl 4-(3-hydroxypropyl)piperidine-1-carboxylate, also known as N-Boc-4-

piperidinepropanol, is a piperidine derivative featuring a tert-butoxycarbonyl (Boc) protecting

group on the nitrogen atom and a 3-hydroxypropyl substituent at the 4-position.[1] This

bifunctional nature makes it a valuable intermediate in the synthesis of more complex

molecules. The Boc group provides a stable, yet easily removable, protection for the piperidine

nitrogen, allowing for selective reactions at the hydroxyl group.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 156185-63-6 Internal

Molecular Formula C13H25NO3 [1]

Molecular Weight 243.34 g/mol [2]

Appearance
Colorless to pale yellow liquid

or solid
[1]

Solubility

Soluble in organic solvents like

ethanol and dichloromethane;

limited solubility in water.

[1]

Topological Polar Surface Area

(TPSA)
49.77 Å² [2]

Bioavailability Score 0.55 [2]

Synthesis and Experimental Protocols
While a specific, detailed, peer-reviewed synthesis protocol for Tert-butyl 4-(3-
hydroxypropyl)piperidine-1-carboxylate is not readily available in the searched literature, a

highly plausible and efficient synthetic route involves the reduction of a corresponding

carboxylic acid or ester derivative. A common and powerful reducing agent for such

transformations is Lithium Aluminum Hydride (LiAlH₄).[3][4][5][6]

Plausible Synthetic Pathway
A likely synthetic route starts from commercially available precursors and involves the formation

of 3-(1-(tert-butoxycarbonyl)piperidin-4-yl)propanoic acid, followed by its reduction to the target

alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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